zinc(II)iodide

Specification

• Molecular Formula: I2Zn
• Molecular Weight: 319.2 g/mol
• IUPAC Name: zinc;diiodide
• Standard InChI: InChI=1S/2HI.Zn/h2*1H;/q;;+2/p-2
• Standard InChI Key: UAYWVJHJZHQCIE-UHFFFAOYSA-L
• Canonical SMILES: [Zn+2].[I-].[I-]

Introduction

Composition and Molecular Structure of Zinc(II) Iodide

Zinc(II) iodide is a binary ionic compound composed of one zinc cation (Zn²⁺) and two iodide anions (I⁻), yielding the molecular formula ZnI₂. The zinc atom, positioned in group 12 of the periodic table, exhibits a +2 oxidation state, while iodine, a halogen in group 17, adopts a -1 charge. This charge balance ensures the compound’s stability in both anhydrous and dihydrate forms (ZnI₂·2H₂O).

The crystalline structure of ZnI₂ is characterized by a hexagonal close-packed arrangement, where each zinc ion is tetrahedrally coordinated by four iodide ions. This configuration contributes to its high density (4.74 g/cm³) and hygroscopic nature, enabling rapid absorption of atmospheric moisture.

Synthesis Methods and Comparative Analysis

Direct Synthesis from Elemental Reactants

The most efficient method for synthesizing ZnI₂ involves the direct reaction of elemental zinc (Zn) and iodine (I₂) under reflux in anhydrous ether:
$\text{Zn} + \text{I}_2 \rightarrow \text{ZnI}_2$
This exothermic reaction achieves near-quantitative yields (98–100%) and avoids hazardous byproducts. The simplicity of product isolation—via solvent evaporation—makes this method preferable for laboratory and industrial scales.

Double Displacement Reaction

An alternative approach employs a double displacement reaction between zinc sulfate (ZnSO₄) and potassium iodide (KI):
$\text{ZnSO}_4 + 2\text{KI} \rightarrow \text{ZnI}_2 + \text{K}_2\text{SO}_4$
While this method also yields ZnI₂, it requires centrifugation to separate the product from potassium sulfate, increasing time and cost.

Table 1: Comparative Analysis of ZnI₂ Synthesis Methods

Parameter	Direct Elemental Synthesis	Double Displacement Reaction
Yield (%)	98–100	95–98
Time Efficiency	High	Moderate
Cost (per kg)	$6–10	$15–20
Byproduct Management	None	K₂SO₄ removal required

Physical and Chemical Properties

ZnI₂ exists as a white crystalline solid at room temperature, transitioning to a colorless liquid upon melting at 446°C. Its high boiling point (1,150°C) and density (4.74 g/cm³) reflect strong ionic interactions within the lattice. The compound is highly soluble in polar solvents, including water (450 g/100 mL at 20°C), ethanol, and ammonia solutions.

Table 2: Key Physical Properties of ZnI₂

Property	Value
Molar Mass	319.18 g/mol
Melting Point	446°C
Boiling Point	1,150°C
Density	4.74 g/cm³
Solubility in Water	450 g/100 mL (20°C)

The hygroscopic nature of ZnI₂ necessitates storage in airtight containers to prevent deliquescence. In aqueous solutions, it dissociates completely into Zn²⁺ and I⁻ ions, enabling its use in electrochemical applications.

Industrial and Biomedical Applications

Catalysis in Organic Synthesis

ZnI₂ serves as a Lewis acid catalyst in the conversion of methanol to triptane (2,2,3-trimethylbutane), a high-octane fuel additive. Its ability to polarize carbonyl groups accelerates nucleophilic addition reactions, enhancing reaction kinetics by up to 40% compared to traditional catalysts.

Radiographic Imaging

In industrial radiography, ZnI₂ acts as a radiopaque penetrant, improving contrast in X-ray imaging of composite materials. When applied to damaged surfaces, it highlights microcracks and voids via differential X-ray absorption, achieving a resolution of ≤10 µm.

Electron Microscopy

Combined with osmium tetroxide (OsO₄), ZnI₂ stains biological specimens for electron microscopy by binding to lipid membranes and proteins, enhancing image contrast by 30–50%.